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Introduction
Phosphoglycerate mutase (PGM) is a crucial enzyme in the glycolytic pathway, catalyzing the

reversible isomerization of 3-phosphoglycerate to 2-phosphoglycerate. Its discovery was a

pivotal step in elucidating the intricate sequence of reactions that constitute glycolysis, a

fundamental process of energy metabolism in muscle and other tissues. This technical guide

provides an in-depth exploration of the historical discovery of PGM in muscle tissue, detailing

the seminal experiments, the methodologies employed, and the quantitative data that laid the

foundation for our current understanding of this essential enzyme.

The story of PGM's discovery is intertwined with the pioneering work on glycolysis by Otto

Meyerhof and his colleagues. While the complete elucidation of the pathway took several

decades and the contributions of many scientists, the initial identification of a distinct enzymatic

activity responsible for the interconversion of phosphoglycerates was a critical breakthrough.

The Foundational Discovery by Meyerhof and
Kiessling (1935)
The first description of the enzymatic activity of phosphoglycerate mutase can be traced back

to the work of Otto Meyerhof and Walter Kiessling in 1935. While investigating the intermediary

steps of glycolysis in muscle extracts, they observed the conversion of 3-phosphoglycerate to
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2-phosphoglycerate. Their findings suggested the existence of a specific enzyme, which they

termed "phosphoglyceromutase," responsible for this intramolecular phosphate transfer. This

discovery was a crucial piece of the puzzle in mapping the Embden-Meyerhof-Parnas pathway.

Elucidation of the Glycolytic Pathway
The discovery of phosphoglycerate mutase was integral to understanding the complete

sequence of glycolysis. The enzyme's action connects the earlier steps of the pathway

involving 3-carbon phosphorylated intermediates with the subsequent formation of

phosphoenolpyruvate, a high-energy compound critical for ATP synthesis.
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Extraction with Water and
Centrifugation

Heat Denaturation (55-60°C)
and Centrifugation

Ammonium Sulfate Fractionation
(0-40% saturation, discard precipitate)

Ammonium Sulfate Fractionation
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Dialysis against Water
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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